[2,2'-Bipyridin]-4-amine

• IUPAC Name: 2-pyridin-2-ylpyridin-4-amine
• InChI: InChI=1S/C10H9N3/c11-8-4-6-13-10(7-8)9-3-1-2-5-12-9/h1-7H,(H2,11,13)
• InChI Key: YJHGQQMUSFJRDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC=CC(=C2)N
• Molecular Formula: C10H9N3
• DSSTOX Substance ID: DTXSID00361249
• Molecular Weight: 171.20 g/mol
• CAS RN: 14151-21-4

Description

2,2'-Bipyridin-4-amine, commonly known as Bipy, is an organic compound that has a wide range of industrial, medical, and scientific applications. Bipy is a heterocyclic compound consisting of two pyridine rings connected by a nitrogen atom. Bipy is a colorless, water-soluble solid that is stable under normal conditions. It is widely used in the synthesis of other compounds, as a catalyst in organic reactions, and as a ligand in coordination chemistry. Bipy has also been studied for its potential applications in medicine, particularly for its effects on enzyme activity.

Scientific Research Applications

Transition-Metal Catalysis

[2,2’-Bipyridin]-4-amine is a valuable ligand in transition-metal catalysis. Its ability to form stable complexes with metals can enhance the reactivity and selectivity of catalytic processes. .

Photosensitizers

In the field of photoredox catalysis, [2,2’-Bipyridin]-4-amine derivatives serve as photosensitizers. They absorb light and transfer energy or electrons to other molecules, initiating photochemical reactions. .

Supramolecular Chemistry

The nitrogen atoms in [2,2’-Bipyridin]-4-amine can engage in non-covalent interactions, leading to the formation of supramolecular structures. .

Biologically Active Molecules

Bipyridine derivatives, including [2,2’-Bipyridin]-4-amine, are used to create biologically active molecules. .

Electrochemical Applications

The electrochemical properties of [2,2’-Bipyridin]-4-amine make it suitable for use in electrochemical sensors and devices. .

Material Chemistry

In material chemistry, [2,2’-Bipyridin]-4-amine is used to modify the surface of materials to improve their properties. .

Mechanism of Action

Target of Action

A structurally similar compound, n-{2’-[(4-fluorophenyl)amino]-4,4’-bipyridin-2-yl}-4-methoxycyclohexanecarboxamide, has been reported to target the mitogen-activated protein kinase 10

Mode of Action

The exact mode of action of [2,2’-Bipyridin]-4-amine is currently unknown. The mode of action generally refers to the functional or anatomical changes at a cellular level induced by exposure to a substance

Biochemical Pathways

Biochemical pathways involve a series of chemical reactions occurring within a cell, and a change in these pathways can have significant downstream effects

Pharmacokinetics

Pharmacokinetics refers to the movement of a drug into, through, and out of the body—the time course of its absorption, bioavailability, distribution, metabolism, and excretion

Result of Action

A related compound, 6-amino-2,2’-bipyridine, has been used to develop a fluorescence probe for endogenous zn2+ in living cells This suggests that [2,2’-Bipyridin]-4-amine might also interact with cellular components and exert molecular effects

Q & A

Q1: What makes [2,2'-Bipyridin]-4-amine a suitable ligand for Palladium in the context of Suzuki reactions?

A1: [2,2'-Bipyridin]-4-amine possesses several characteristics that make it attractive as a ligand for Palladium in Suzuki reactions:

• Functionalization: The amine group (-NH2) provides a handle for further functionalization. In the research paper [], this is exploited to anchor the ligand onto nanocellulose, creating a heterogeneous catalyst.

Q2: What are the advantages of using a heterogeneous catalyst like the one presented in the paper?

A2: Heterogeneous catalysts, where the catalyst exists in a different phase than the reactants, offer several advantages:

• Easy Separation: The catalyst can be easily separated from the reaction mixture, simplifying purification and reducing waste. []
• Recyclability: Heterogeneous catalysts can often be recovered and reused multiple times, improving process economics and sustainability. The paper demonstrates this by successfully reusing the synthesized catalyst for multiple cycles in the Suzuki reaction. []